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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive, step-by-step guide for the preparation of

formamidine hydrochloride (FACl) solutions for laboratory use. It includes essential safety

information, a detailed experimental protocol, and a summary of the compound's properties.

Formamidine hydrochloride is a versatile chemical intermediate utilized across various

scientific fields.[1] It serves as a critical building block in the synthesis of pharmaceutical

compounds and agrochemicals.[2][3][4] Notably, it has gained significant attention for its role in

materials science, where it is used to enhance the crystalline quality, efficiency, and stability of

perovskite films for advanced solar cells (PSCs) and light-emitting diodes (LEDs).[5][6] Given

its reactivity and hygroscopic nature, proper handling and solution preparation techniques are

crucial for obtaining reliable and reproducible experimental results.

Safety Precautions
Formamidine hydrochloride is a chemical that requires careful handling to minimize risks.

Users must adhere to standard laboratory safety practices.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields (or goggles), and chemical-resistant gloves.[7][8]

Ventilation: Handle the solid powder and solutions in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of dust or vapors.[7][8]
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Handling: Avoid direct contact with skin, eyes, and clothing.[7] Do not breathe the dust.[9]

After handling, wash hands and face thoroughly.[10]

Storage of Solid: Formamidine hydrochloride is hygroscopic and sensitive to moisture.[7]

[9][11] It should be stored at room temperature in a tightly sealed container, preferably under

an inert atmosphere, in a dry and dark place.[5][6][7]

Spills: In case of a spill, sweep up the solid material, taking care not to create dust, and

place it in a suitable container for disposal.[7][8]

First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes.[8] For skin contact, wash off immediately with plenty of water.[8] If inhaled, move to

fresh air.[8] Seek medical attention if symptoms occur.[8]

Quantitative Data Summary
The key properties of formamidine hydrochloride are summarized in the table below for quick

reference.

Property Value References

CAS Number 6313-33-3 [4]

Molecular Formula CH₄N₂·HCl [4][8]

Molecular Weight 80.52 g/mol [4][8]

Appearance
White to off-white or grayish-

white solid
[6][8]

Melting Point 84-87 °C [5][6][9]

Solubility Soluble in ethanol. [5][6][9]

Sensitivity
Hygroscopic (moisture-

sensitive)
[9][11]
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This protocol outlines the procedure for preparing a formamidine hydrochloride solution of a

specific molarity. The example calculation is for a 1 M solution, but it can be adapted for any

desired concentration.

3.1. Materials and Equipment

Formamidine hydrochloride (solid, ≥98% purity)[4]

Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO),

Ethanol)

Analytical balance

Weighing paper or boat

Spatula

Glass beaker or flask

Volumetric flask (Class A)

Magnetic stirrer and stir bar

Graduated cylinder

Personal Protective Equipment (PPE)

3.2. Step-by-Step Procedure

Step 1: Calculate the Required Mass Calculate the mass of formamidine hydrochloride
needed to achieve the desired molar concentration and volume.

Formula: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of a 1 M solution: Mass (g) = 1 mol/L × 0.010 L × 80.52 g/mol = 0.8052 g

Step 2: Weigh the Formamidine Hydrochloride Due to its hygroscopic nature, this step

should be performed efficiently to minimize exposure to atmospheric moisture.[9][11]
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Place a weighing boat on the analytical balance and tare it.

Quickly and carefully weigh the calculated mass (e.g., 0.8052 g) of formamidine
hydrochloride.

Record the exact mass weighed.

Step 3: Dissolution

Transfer the weighed formamidine hydrochloride powder into a beaker or flask of

appropriate size.

Using a graduated cylinder, add approximately 70-80% of the final desired volume of the

chosen anhydrous solvent (e.g., 7-8 mL for a 10 mL final volume).

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the mixture at room temperature until the solid is completely dissolved. The solution

should be clear and colorless.

Step 4: Final Volume Adjustment

Once the solid is fully dissolved, carefully transfer the solution into a Class A volumetric flask

of the correct final volume (e.g., 10 mL).

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric

flask to ensure a complete transfer of the solute.

Add the solvent dropwise until the bottom of the meniscus reaches the calibration mark on

the neck of the volumetric flask.

Cap the volumetric flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

Step 5: Storage of the Solution

Transfer the final solution to a clean, dry, and clearly labeled storage bottle.
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Seal the bottle tightly to prevent solvent evaporation and absorption of moisture.

It is highly recommended to prepare formamidine hydrochloride solutions fresh before use

for best results. If storage is necessary, store in a cool, dark, and dry place, and use within a

short period.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a formamidine
hydrochloride solution.
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Caption: Workflow for Formamidine Hydrochloride Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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